Cas no 57487-79-3 (Carbonimidicdihydrazide, bis[(2-chlorophenyl)methylene]- (9CI))

• Product Name: Carbonimidicdihydrazide, bis[(2-chlorophenyl)methylene]- (9CI)
• CAS No: 57487-79-3
• MF: C₁₅H₁₃Cl₂N₅
• MW: 334.203220129013
• CID: 381601
• PubChem ID: 54599428
• Update Time: 2025-04-19

Carbonimidicdihydrazide, bis[(2-chlorophenyl)methylene]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidicdihydrazide, bis[(2-chlorophenyl)methylene]- (9CI)
• NSC69416
• NSC-69416
• 57487-79-3

• Inchi： 1S/C15H13Cl2N5/c16-13-7-3-1-5-11(13)9-19-21-15(18)22-20-10-12-6-2-4-8-14(12)17/h1-10H,(H3,18,21,22)/b19-9-,20-10+
• InChI Key： BFWGTYQTOSUAMS-KFSYKRRRSA-N
• SMILES： ClC1C=CC=CC=1/C=N/N/C(/N)=N\N=C/C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 333.05509
• Monoisotopic Mass: 333.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.33
• Boiling Point: 501.38°C at 760 mmHg
• Flash Point: 257.025°C
• Refractive Index: 1.634
• PSA: 75.13